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Compound of Interest

Compound Name: Bis(bromomethyl) sulfone

Cat. No.: B15480548

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(bromomethyl) sulfone, with the chemical formula C2H4Br20:2S, is a bifunctional
organosulfur compound. It belongs to the sulfone class of molecules, which are noted for their
stability and versatile applications in organic synthesis and medicinal chemistry.[1][2] The
compound's structure features a central sulfonyl group (SO2) flanked by two bromomethyl (-
CH:2Br) groups. These bromomethyl moieties are reactive electrophilic sites, making
Bis(bromomethyl) sulfone a valuable homobifunctional alkylating agent.

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and key applications of Bis(bromomethyl) sulfone, with a particular
focus on its relevance in modern drug development as a crosslinking and bioconjugation
reagent.

Core Chemical and Physical Properties

Quantitative data for Bis(bromomethyl) sulfone is not widely published. The data presented
below is calculated or extrapolated from its close analogue, Bis(chloromethyl) sulfone (CAS:
37557-97-4), and general chemical principles.[3] Researchers should verify these properties
experimentally for specific applications.
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Property Value Source | Method
Molecular Formula C2H4Br2025S -
Molecular Weight 251.93 g/mol Calculated
bromo(bromomethylsulfonyl)m
IUPAC Name -
ethane
CAS Number Not assigned -
White to off-white solid
Appearance _ Analogy
(Predicted)
Melting Point Data not available -
Boiling Point Data not available -
Soluble in many organic
. solvents (e.g., DCM, THF, ] o
Solubility o General chemical principles
Acetone). Low solubility in
water (Predicted).
Stable under normal
Stability conditions. Reactive towards General chemical principles

nucleophiles.

Experimental Protocols
Synthesis of Bis(bromomethyl) sulfone

The most common route for the synthesis of sulfones is the oxidation of the corresponding

sulfide precursor.[1] For Bis(bromomethyl) sulfone, this involves the oxidation of

bis(bromomethyl) sulfide.

Methodology: Oxidation of Bis(bromomethyl) sulfide

» Dissolution: Dissolve bis(bromomethyl) sulfide (1 equivalent) in a suitable organic solvent,

such as glacial acetic acid or dichloromethane (DCM).
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Addition of Oxidant: Cool the solution in an ice bath. Slowly add an oxidizing agent, such as
30% hydrogen peroxide (H202) (2-3 equivalents), dropwise to the solution while stirring. The
reaction is exothermic and temperature should be maintained below 25°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

Work-up: Once the reaction is complete, pour the mixture into cold water. If a precipitate
forms, it can be collected by filtration. Alternatively, if DCM was used as the solvent, the
organic layer is separated, washed with water and brine, and then dried over anhydrous
sodium sulfate (Na2S0a).

Purification: The crude product is purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) or by column chromatography on silica gel to yield pure
Bis(bromomethyl) sulfone.
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Bis(bromomethyl) sulfide in Acetic Acid
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Antibody Modification Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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